Cas no 72798-32-4 (6,8-Dichloro-3-cyanochromone)

• Product Name: 6,8-Dichloro-3-cyanochromone
• CAS No: 72798-32-4
• MF: C₁₀H₃Cl₂NO₂
• MW: 240.042320489883
• MDL: MFCD00192004
• CID: 550588
• PubChem ID: 354333336
• Update Time: 2025-04-19

6,8-Dichloro-3-cyanochromone Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-3-carbonitrile,6,8-dichloro-4-oxo-
• 6,8-Dichlorochromone-3-carbonitrile
• 6,8-Dichloro-3-cyanochromone
• 6,8-dichloro-4-oxochromene-3-carbonitrile
• 6,8-dichloro-4-oxo-4H-1-benzopyran-3-carbonitrile
• 6,8-dichloro-4-oxo-4h-chromene-3-carbonitrile
• C10H3Cl2NO2
• 3-Cyano-6,8-dichlorochromon
• YERQUFAYRCSXEQ-UHFFFAOYSA-N
• KM1507
• 5936AH
• C3178
• 6,8-bis(chloranyl)-4-oxidanylidene-chromene-3-carbonitrile
• FT-0641423
• 72798-32-4
• DTXSID90352909
• 6,8-Dichloro-3-cyanochromone, 97%
• SCHEMBL981569
• 6,8-dichloro-4-oxo-1-benzopyran-3-carbonitrile
• AKOS015889613
• D89546
• CS-0331215
• A837621
• MFCD00192004
• DB-055678

• MDL： MFCD00192004
• Inchi： 1S/C10H3Cl2NO2/c11-6-1-7-9(14)5(3-13)4-15-10(7)8(12)2-6/h1-2,4H
• InChI Key： YERQUFAYRCSXEQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C(C(C#N)=COC=21)=O)Cl

Computed Properties

• Exact Mass: 238.95400
• Monoisotopic Mass: 238.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Density: 1.6
• Melting Point: 176.0 to 180.0 deg-C
• Boiling Point: 425.9°C at 760 mmHg
• Flash Point: 211.4°C
• Refractive Index: 1.649
• PSA: 54.00000
• LogP: 2.97148

6,8-Dichloro-3-cyanochromone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds